![molecular formula C26H24N2O2 B4620886 N-(2-ethoxyphenyl)-3-methyl-2-(4-methylphenyl)-4-quinolinecarboxamide](/img/structure/B4620886.png)
N-(2-ethoxyphenyl)-3-methyl-2-(4-methylphenyl)-4-quinolinecarboxamide
Overview
Description
N-(2-ethoxyphenyl)-3-methyl-2-(4-methylphenyl)-4-quinolinecarboxamide, also known as EMA401, is a small molecule drug that has been developed to treat chronic neuropathic pain. This drug has shown promising results in preclinical studies, and is currently undergoing clinical trials to evaluate its safety and efficacy in humans.
Scientific Research Applications
Catalytic Applications
- Asymmetric Hydrogenation Catalysts : The use of quinoxaline derivatives, such as those related to N-(2-ethoxyphenyl)-3-methyl-2-(4-methylphenyl)-4-quinolinecarboxamide, has been investigated for their role in asymmetric hydrogenation of functionalized alkenes. This process is critical for the efficient preparation of chiral pharmaceutical ingredients, showcasing the compound's relevance in catalytic applications (Imamoto et al., 2012).
Imaging and Radiolabeling
- Radioligands for PET Imaging : Quinoline-2-carboxamide derivatives, including those structurally related to this compound, have been evaluated as potential radioligands for visualization of peripheral benzodiazepine receptors using positron emission tomography (PET). These findings are vital for the noninvasive assessment of biological targets in vivo (Matarrese et al., 2001).
Pharmaceutical Research
- Inhibition of ATM Kinase : Novel 3-quinoline carboxamides have been optimized as selective inhibitors of the ataxia telangiectasia mutated (ATM) kinase. This research highlights the compound's potential in pharmaceutical applications, particularly in enhancing the efficacy of DNA damage-inducing agents in cancer treatment (Degorce et al., 2016).
Material Science
- Polyamides Incorporation : The synthesis and characterization of polyamides containing quinoxaline moiety, akin to this compound, demonstrate their application in material science. These polyamides exhibit excellent thermal stability and potential for various industrial applications (Patil et al., 2011).
Antimicrobial Agents
- Antibacterial and Antifungal Activities : The antibacterial and antifungal activities of new quinoxaline 1,4-di-N-oxide derivatives, similar to the subject compound, have been studied. These compounds show promising results against pathogens like Aspergillus fumigatus and Streptococcus pneumoniae, suggesting their potential in developing new antimicrobial agents (Soliman, 2013).
Properties
IUPAC Name |
N-(2-ethoxyphenyl)-3-methyl-2-(4-methylphenyl)quinoline-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24N2O2/c1-4-30-23-12-8-7-11-22(23)28-26(29)24-18(3)25(19-15-13-17(2)14-16-19)27-21-10-6-5-9-20(21)24/h5-16H,4H2,1-3H3,(H,28,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGBJBKYSNDYCIL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)C2=C(C(=NC3=CC=CC=C32)C4=CC=C(C=C4)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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